Cas no 62094-43-3 (Thiomorpholine, 4-(phenylmethyl)-, 1-oxide)

Thiomorpholine, 4-(phenylmethyl)-, 1-oxide structure
62094-43-3 structure
Product Name:Thiomorpholine, 4-(phenylmethyl)-, 1-oxide
CAS No:62094-43-3
MF:C11H15NOS
MW:209.307901620865
CID:458426
PubChem ID:12751706
Update Time:2025-04-19

Thiomorpholine, 4-(phenylmethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Thiomorpholine, 4-(phenylmethyl)-, 1-oxide
    • 4-benzyl-1,4-thiazinane 1-oxide
    • DTXSID20508912
    • 4-Benzyl-1lambda~4~,4-thiazinan-1-one
    • 62094-43-3
    • SCHEMBL24062656
    • Inchi: 1S/C11H15NOS/c13-14-8-6-12(7-9-14)10-11-4-2-1-3-5-11/h1-5H,6-10H2
    • InChI Key: VAWNHWAIOQQPCH-UHFFFAOYSA-N
    • SMILES: S1(CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 209.08755
  • Monoisotopic Mass: 209.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 39.5Ų

Experimental Properties

  • PSA: 20.31
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